Cas no 139150-67-7 (1,3-Benzodioxole, 5-(2-furanyl)-)
139150-67-7 structure
Product Name:1,3-Benzodioxole, 5-(2-furanyl)-
CAS No:139150-67-7
MF:C11H8O3
MW:188.179423332214
CID:1262445
PubChem ID:19007734
Update Time:2025-04-20
1,3-Benzodioxole, 5-(2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole, 5-(2-furanyl)-
- 5-(furan-2-yl)-1,3-benzodioxole
- 5-(Furan-2-yl)-2H-1,3-benzodioxole
- DTXSID00597329
- 139150-67-7
- SCHEMBL9431911
-
- Inchi: 1S/C11H8O3/c1-2-9(12-5-1)8-3-4-10-11(6-8)14-7-13-10/h1-6H,7H2
- InChI Key: VZXRFUCEWVEFTG-UHFFFAOYSA-N
- SMILES: O1COC2C=CC(C3=CC=CO3)=CC1=2
Computed Properties
- Exact Mass: 188.04734
- Monoisotopic Mass: 188.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 31.6Ų
Experimental Properties
- PSA: 31.6
1,3-Benzodioxole, 5-(2-furanyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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